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Compound of Interest

Compound Name: 2-(Tert-butyl)-4-nitrophenol

Cat. No.: B1268101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2-(tert-butyl)-4-nitrophenol
as a key intermediate in the synthesis of novel biocidal agents. The protocols outlined below

are intended to guide researchers in the development of potent antimicrobial compounds.

Introduction
2-(Tert-butyl)-4-nitrophenol is a versatile chemical building block, owing to its unique

electronic and steric properties imparted by the tert-butyl, hydroxyl, and nitro functional groups.

[1] Its reactivity makes it a valuable precursor for the synthesis of a variety of more complex

molecules, including a class of quaternary ammonium salts with potential biocidal activity.[1][2]

One such derivative is (2-hydroxy-3-nitro-5-tert-butylbenzyl)trimethylammonium iodide, which is

explored in these notes as a representative example of a biocide synthesized from 2-(tert-
butyl)-4-nitrophenol.[1]

Quaternary ammonium salts (QASs) are a well-established class of biocides with a broad

spectrum of activity against bacteria, fungi, and viruses. Their mechanism of action generally

involves the disruption of cell membrane integrity, leading to cell lysis and death. The biocidal

efficacy of QASs is influenced by the nature of the substituents on the nitrogen atom and the

overall molecular structure.
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The synthesis of (2-hydroxy-3-nitro-5-tert-butylbenzyl)trimethylammonium iodide from 2-(tert-
butyl)-4-nitrophenol can be achieved via a two-step process involving an initial

aminomethylation (Mannich reaction) followed by quaternization.
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2-(Tert-butyl)-4-nitrophenol Mannich Reaction
(Formaldehyde, Trimethylamine)

+ 2-(Dimethylaminomethyl)-6-(tert-butyl)-4-nitrophenol
(Mannich Base)

Quaternization
(Methyl Iodide)

+ (2-Hydroxy-3-nitro-5-tert-butylbenzyl)trimethylammonium iodide
(Target Biocide)

Preparation

Testing

Analysis

Synthesized Biocide

Prepare Stock Solutions
of Biocide

Microbial Cultures
(e.g., Bacteria, Fungi)

Prepare Microbial Inoculum

Serial Dilution of Biocide
in Microplate

Inoculate Microplate with
Microbial Suspension

Incubate at Optimal
Growth Conditions

Visual Assessment of Growth

Determine Minimum Inhibitory
Concentration (MIC)

Further Assays (e.g., MBC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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